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Introduction
Viaspan, also recognized as University of Wisconsin (UW) solution, is a sterile, non-pyrogenic

formulation developed for the hypothermic flushing and static cold storage of organs

designated for transplantation.[1][2] Its primary application is in the preservation of kidneys,

livers, and pancreases.[1][3][4] The solution's composition is meticulously designed to uphold

organ viability ex vivo by mitigating cellular edema, curtailing metabolic acidosis, and obviating

hypothermia-induced cellular damage.[3][4][5] This document delineates comprehensive

protocols for the pre-transplantation flushing of organs using Viaspan, supplemented with

quantitative data and illustrative diagrams detailing the procedural workflow and the solution's

protective mechanisms.

Data Presentation
Table 1: Composition of Viaspan (University of
Wisconsin Solution)
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Component Concentration

Potassium Lactobionate 100 mM

KH₂PO₄ 25 mM

MgSO₄ 5 mM

Raffinose 30 mM

Adenosine 5 mM

Glutathione 3 mM

Allopurinol 1 mM

Hydroxyethyl Starch (HES) 50 g/L

Physicochemical Properties

Osmolarity ~320 mOsm/L

Sodium Concentration 29 mEq/L

Potassium Concentration 125 mEq/L

pH at Room Temperature 7.4

Source:[1][2]

Table 2: Recommended Perfusion and Storage
Parameters
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Parameter Value

Storage Temperature 2 - 8°C

Perfusion Pressure

Maximum 200 mmHg (external pressure cuff),

corresponding to an intra-aortic pressure of

around 40 mmHg

Perfusion Volume (In-situ aortic flush for

abdominal organs)
50 - 70 ml/kg of donor body weight

Perfusion Volume (In-situ portal vein flush for

liver)
1 Liter

Source: UK Abdominal Perfusion and Preservation Protocol

Experimental Protocols
Pre-Perfusion Preparation
1.1. Viaspan Solution Preparation:

Store Viaspan solution at a temperature range of 2-25°C. It is imperative that the solution is

not frozen.[1]

Before use, the Viaspan solution must be cooled to a temperature of 2-8°C.[3]

Any necessary supplements, such as glutathione, should be added immediately prior to use,

in accordance with institutional protocols.[6]

Visually inspect the solution to ensure it is clear and devoid of any particulate matter.[1]

1.2. Surgical Area and Equipment Preparation:

A sterile field must be established for the organ retrieval and perfusion procedures.

Sterile cannulas of appropriate dimensions for the target vasculature (e.g., aorta, portal vein)

should be readily available.
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The perfusion apparatus, which may consist of a peristaltic pump or a gravity-fed system

equipped with a pressure cuff, should be prepared.

All tubing must be thoroughly flushed with cold Viaspan to eliminate any air bubbles.

General In-Situ Organ Flushing Protocol (Abdominal
Organs)
The following protocol serves as a general guideline and may necessitate modifications based

on the specific organ and established institutional practices.

2.1. Cannulation:

Subsequent to a laparotomy and adequate exposure of the abdominal organs, the distal

aorta should be cannulated to facilitate antegrade perfusion.

For the specific purpose of liver perfusion, the portal vein should also be cannulated.

2.2. Initiation of Perfusion:

The supraceliac aorta should be cross-clamped to isolate the abdominal circulation.

The aortic flush should be initiated using cold Viaspan solution (2-8°C).

The primary objective of the in-situ perfusion is to obtain a clear effluent from the transected

inferior vena cava.

2.3. Perfusion Parameters:

For a standard aortic flush, a volume of 50-70 ml/kg of Viaspan should be infused.

When performing a portal vein flush for the liver, an approximate volume of 1 liter of Viaspan
should be utilized.

It is crucial to maintain a perfusion pressure that does not result in an intra-aortic pressure

exceeding 40 mmHg. This can be accomplished by applying a maximum external pressure

of 200 mmHg to the perfusion bag.
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Organ-Specific Back-Table Perfusion Protocols
Following organ retrieval, back-table perfusion may be carried out to guarantee uniform

flushing of the vasculature.

3.1. Kidney Perfusion:

The renal artery should be cannulated.

Perfusion with cold Viaspan should continue until the effluent from the renal vein is visibly

clear.

3.2. Liver Perfusion:

Both the portal vein and the hepatic artery should be cannulated.

The liver should be perfused through both vessels with cold Viaspan until the effluent from

the hepatic veins is clear.

3.3. Pancreas Perfusion:

The splenic and superior mesenteric arteries should be cannulated.

Perfusion with cold Viaspan should be maintained until the effluent from the portal vein is

clear.

Post-Perfusion Storage
4.1. Static Cold Storage:

Subsequent to flushing, the organ should be submerged in a sterile container filled with cold

(2-8°C) Viaspan solution.

This primary container should then be placed within a larger, secondary container holding

cold saline.

The entire assembly is then to be placed in a transport cooler containing ice to sustain the

hypothermic conditions.
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It is critical to ensure that the organ does not come into direct contact with the ice.

Mandatory Visualization

Pre-Perfusion Preparation

Organ Flushing

Post-Perfusion Storage

Prepare Viaspan Solution (Cool to 2-8°C)

Organ Retrieval

Prepare Sterile Equipment and Perfusion Setup

Cannulate Target Vessels

Flush with Cold Viaspan

Monitor Effluent for Clarity

Submerge Organ in Cold Viaspan

Package for Transport

Transport on Ice
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Click to download full resolution via product page

Caption: Experimental workflow for organ flushing with Viaspan.
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Caption: Protective mechanisms of Viaspan components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Flushing Organs with
Viaspan Pre-Transplantation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611682#protocol-for-flushing-organs-with-viaspan-
pre-transplantation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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